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Compound of Interest

Compound Name: Funobactam

Cat. No.: B15363246

For Researchers, Scientists, and Drug Development Professionals

Funobactam, a novel diazabicyclooctane (DBO) [3-lactamase inhibitor, demonstrates
significant promise in restoring the activity of B-lactam antibiotics against challenging Gram-
negative pathogens. This guide provides a comparative analysis of Funobactam's activity,
primarily in combination with imipenem, against key bacterial strains, supported by
experimental data and detailed protocols.

Comparative In Vitro Activity of
Imipenem/Funobactam

The combination of imipenem and Funobactam has shown potent in vitro activity against a
range of multidrug-resistant (MDR) Gram-negative bacteria. The following tables summarize
the Minimum Inhibitory Concentration (MIC) values of imipenem/Funobactam and comparator
agents against Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella
pneumoniae.

Table 1: Comparative MICs against Acinetobacter baumannii
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Antibiotic
L MIC Range (mgI/L) MIC50 (mgl/L) MIC90 (mgI/L)
Combination
Imipenem/Funobacta
0.25-16 - -
m
Imipenem - - -

. - >80% resistance
Piperacillin/Tazobacta )
- - noted in some

studies[1]

m

Ceftazidime/Avibacta

m

Meropenem/Vaborbac

tam

Note: Direct comparative MIC data for all listed combinations against the same A. baumannii
isolates was not available in the searched literature. Imipenem/Funobactam data is from a
study by Fratoni et al. (2023)[2].

Table 2: Comparative MICs against Pseudomonas aeruginosa

Antibiotic

L MIC Range (mglL) MIC50 (mgl/L) MIC90 (mgl/L)
Combination

Imipenem/Funobacta
0.25-16 - -
m

Imipenem/Relebactam - - 91.7% susceptibility

Ceftazidime/Avibacta o
2 16 79.2% susceptibility
m

Meropenem/Vaborbac )
- - Mostly resistant
tam

Note: Imipenem/Funobactam data is from a study by Fratoni et al. (2023)[2]. Comparative data
for other agents is from a 2024 study on carbapenem-resistant isolates[3][4][5].
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Table 3: Comparative MICs against Klebsiella pneumoniae

Antibiotic
L. MIC Range (mglL) MIC50 (mgl/L) MIC90 (mgl/L)
Combination
Imipenem/Funobacta
0.25-16
m
Imipenem/Relebactam - - 95.8% susceptibility

Ceftazidime/Avibacta o
93.8% susceptibility
m

Meropenem/Vaborbac -
. 93.8% susceptibility
am

Note: Imipenem/Funobactam data is from a study by Fratoni et al. (2023)[2]. Comparative data
for other agents is from a 2024 study on carbapenem-resistant isolates and showed
comparable activity[3][4][5].

Mechanism of Action: B-Lactamase Inhibition

Funobactam, as a diazabicyclooctane [3-lactamase inhibitor, works by inactivating bacterial 3-
lactamase enzymes. These enzymes are the primary mechanism of resistance to 3-lactam
antibiotics, as they hydrolyze the amide bond in the B-lactam ring, rendering the antibiotic
ineffective. Funobactam covalently binds to the active site of the -lactamase, forming a
stable, long-lived acyl-enzyme intermediate. This prevents the enzyme from breaking down the
B-lactam antibiotic, thus restoring its antibacterial activity.
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Caption: Mechanism of Funobactam's action.

Experimental Protocols
In Vitro Susceptibility Testing: Broth Microdilution

A standard method for determining the Minimum Inhibitory Concentration (MIC) of an
antimicrobial agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Funobactam's Efficacy Against Diverse Bacterial
Strains: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15363246#validation-of-funobactam-s-activity-in-
different-bacterial-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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